H-Thr-Lys-Pro-Pro-Arg-OH Acetate

• IUPAC Name: acetic acid;(2S)-2-[[(2S)-1-[(2S)-1-[(2S)-6-amino-2-[[(2S,3R)-2-amino-3-hydroxybutanoyl]amino]hexanoyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C26H47N9O7.C2H4O2/c1-15(36)20(28)22(38)32-16(7-2-3-11-27)23(39)35-14-6-10-19(35)24(40)34-13-5-9-18(34)21(37)33-17(25(41)42)8-4-12-31-26(29)30;1-2(3)4/h15-20,36H,2-14,27-28H2,1H3,(H,32,38)(H,33,37)(H,41,42)(H4,29,30,31);1H3,(H,3,4)/t15-,16+,17+,18+,19+,20+;/m1./s1
• InChI Key: FFGFMFZFUNHLCM-DGKVYVLLSA-N
• Canonical SMILES: CC(C(C(=O)NC(CCCCN)C(=O)N1CCCC1C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)O)N)O.CC(=O)O
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CCCCN)C(=O)N1CCC[C@H]1C(=O)N2CCC[C@H]2C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)N)O.CC(=O)O
• Molecular Formula: C28H51N9O9
• Molecular Weight: 657.8 g/mol

Description

H-Thr-Lys-Pro-Pro-Arg-OH Acetate is a peptide that has been widely studied in the field of biochemistry and pharmacology. This peptide is also known as "TP508" and has been found to have several important biochemical and physiological effects.

Scientific Research Applications

Cardiovascular Health and Antihypertensive Effects

Research has highlighted the significance of peptides derived from natural sources, like legumes, in managing hypertension, a key risk factor for cardiovascular diseases. The antihypertensive properties of peptides are linked to their ability to inhibit angiotensin-converting enzyme (ACE), thereby potentially reducing blood pressure levels and mitigating cardiovascular risks. The enzymatic hydrolysis of proteins in foods, leading to the formation of bioactive peptides, suggests a pathway for the production and action of peptides similar to H-Thr-Lys-Pro-Pro-Arg-OH acetate (Tan Wan Xin, Chong Li Choo, & Y. Wan, 2022).

Immunomodulatory Activity

The modulation of the immune response by peptides can be critical in managing diseases and in therapeutic applications. The immunomodulatory activity of antihypertensive drugs, specifically those affecting the renin-angiotensin system (RAS), such as ACE inhibitors (ACEIs) and angiotensin II receptor blockers (ARBs), has been noted. These drugs, by influencing ACE2 levels and activity, could have parallels to the actions of peptides like H-Thr-Lys-Pro-Pro-Arg-OH acetate in modulating immune responses and inflammation (Paweł Bryniarski, K. Nazimek, & J. Marcinkiewicz, 2022).

Neurological Health and Neuroinflammation

The role of the RAS, particularly ACE2, in neurological health and disease has been a subject of research. ACE2's involvement in neuroinflammation and its potential impact on conditions such as COVID-19 highlight the complex interplay between peptides, enzyme systems, and disease states. The protective or detrimental effects of modulating ACE2, through peptides or pharmacological agents, on neuroinflammation and neuronal health underscore the relevance of understanding peptides' roles in neurological contexts (Deepraj Paul, S. Mohankumar, Rhian S. Thomas, Chai Boon Kheng, & D. Basavan, 2021).

Renal Health and Disease Management

The interaction of peptides with the RAS has implications for renal health, particularly in the context of chronic kidney disease (CKD) and the management of hypertension. The modulation of ACE2 activity, either through peptides or related pharmacological agents, plays a role in the progression of CKD and in strategies aimed at preserving renal function while managing hypertension. This area of research underscores the potential for peptides, akin to H-Thr-Lys-Pro-Pro-Arg-OH acetate, in contributing to renal disease management strategies (Aimun K Ahmed, T. Jorna, & S. Bhandari, 2016).